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Compound of Interest

Compound Name: 2-Hexyl-1-decanol

Cat. No.: B030547

In-Depth Technical Profile of 2-Hexyl-1-decanol

For Researchers, Scientists, and Drug Development Professionals

This document provides a concise technical overview of 2-Hexyl-1-decanol, a branched-chain
fatty alcohol. Its utility in various industrial and pharmaceutical applications stems from its
properties as a surfactant, emollient, and lubricant. This guide summarizes its fundamental
molecular and physical characteristics.

Chemical and Physical Properties

2-Hexyl-1-decanol is an aliphatic alcohol characterized by a 16-carbon chain. At room
temperature, it presents as a colorless to pale yellow, oily liquid with a mild, sweet odor. Its
branched structure influences its physical properties, such as its melting and boiling points.
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Property Value Source
Molecular Formula C16H340

Molecular Weight 242.44 g/mol

CAS Number 2425-77-6

Linear Formula

CH3(CH2)7CH[(CH2)5CH3]C
H20H

Physical Description

Colorless oily liquid with a mild

sweet odor
Density 0.836 g/mL at 25 °C
Boiling Point 193-197 °C at 33 mmHg
Melting Point -21to-15°C
2-Hexyldecanol, Hexyldecanol,
Synonyms .
Guerbitol 16
Structural and Molecular Relationships

The following diagram illustrates the direct relationship between the chemical's name and its

fundamental molec

ular properties.
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Core properties of 2-Hexyl-1-decanol.
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BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030547#molecular-formula-and-weight-of-2-hexyl-1-
decanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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